Cas no 1805075-70-0 (6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805075-70-0
• MF: C₈H₂F₆INO₃
• MW: 401.001275539398
• CID: 4837757
• Update Time: 2025-07-26

6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H2F6INO3/c9-7(10,11)4-2(19-8(12,13)14)1-3(15)16-5(4)6(17)18/h1H,(H,17,18)
• InChI Key： VLIDWISKFUTUAX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)(F)F)C(C(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4

Additional information on 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid

Introduction to 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805075-70-0)

6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid, with the CAS number 1805075-70-0, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple fluorinated substituents and an iodine atom makes this molecule particularly interesting for its potential applications in the synthesis of bioactive molecules.

The structural features of 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid include a pyridine core substituted with an iodine atom at the 6-position, a trifluoromethoxy group at the 4-position, and a trifluoromethyl group at the 3-position. Additionally, the 2-position of the pyridine ring is terminated with a carboxylic acid functional group. These specific substitutions contribute to the compound's unique electronic properties and reactivity, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The trifluoromethyl and trifluoromethoxy groups, in particular, are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The iodine atom at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

The pharmaceutical industry has been actively exploring novel pyridine derivatives as potential therapeutic agents. For instance, pyridine-based compounds have shown promise in the treatment of various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid aligns well with these efforts, as it combines several pharmacophoric elements that are known to interact favorably with biological targets.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in disease processes. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The presence of both iodine and carboxylic acid functionalities in 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid makes it an ideal candidate for generating novel kinase inhibitors through modular synthetic approaches.

Recent studies have demonstrated the utility of this compound in generating libraries of diverse pyridine derivatives for high-throughput screening (HTS). HTS is a critical technique in drug discovery that allows researchers to rapidly test thousands of compounds for their biological activity against specific targets. The ability to efficiently synthesize and modify 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid has enabled the development of novel scaffolds with enhanced binding affinity and selectivity.

The agrochemical sector has also shown interest in fluorinated pyridines due to their potential as intermediates in the synthesis of pesticides and herbicides. These compounds often exhibit improved stability under environmental conditions and enhanced efficacy against pests. The structural features of 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid make it a promising candidate for developing next-generation agrochemicals that are both effective and environmentally sustainable.

From a synthetic chemistry perspective, 6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid serves as a versatile building block for constructing more complex molecules. The carboxylic acid group can be readily converted into esters, amides, or other functional groups through standard organic transformations. Similarly, the iodine atom can be used for cross-coupling reactions to introduce additional substituents at different positions on the pyridine ring. This flexibility has made this compound an indispensable tool in synthetic organic chemistry laboratories.

The growing body of research on fluorinated pyridines underscores their importance as pharmacophores in modern drug discovery. The unique electronic properties of fluorine atoms can significantly influence the reactivity and binding characteristics of molecules. By strategically incorporating fluorinated groups into drug candidates, researchers can optimize their pharmacological profiles for better therapeutic outcomes.

In conclusion,6-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805075-70-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features make it an ideal intermediate for generating novel bioactive molecules through diverse synthetic strategies. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to remain at the forefront of medicinal chemistry innovation.